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Compound of Interest

Compound Name: 2-lodo-3-nitrobenzoic acid

Cat. No.: B1296246

An In-depth Technical Guide to 2-lodo-3-
hitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-lodo-3-nitrobenzoic acid is a highly functionalized aromatic compound of significant interest
in organic synthesis and medicinal chemistry. Its unique substitution pattern, featuring a
carboxylic acid, an iodine atom, and a nitro group, makes it a versatile building block for the
construction of complex molecular architectures. This technical guide provides a
comprehensive overview of the physical and chemical properties, synthetic methodologies,
reactivity, and key applications of 2-lodo-3-nitrobenzoic acid, with a focus on its role in
pharmaceutical development and biochemical research.

Core Physical and Chemical Properties

2-lodo-3-nitrobenzoic acid is a light yellow crystalline solid at room temperature.[1] The
compound's key physical and chemical identifiers and properties are summarized in the table
below for easy reference.
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Property Value Source(s)
Molecular Formula C7HaINOa4 [1112]
Molecular Weight 293.02 g/mol [1][2]

CAS Number 5398-69-6 [1][2]
Appearance Light yellow crystalline solid [1]

Melting Point 200 - 212 °C [1][3]

pKa (Predicted) 1.86 + 0.20 [4]

Purity > 95-99% (HPLC) [1][2]

SMILES String

OC(=0O)clccce(cll)--INVALID-
LINK--=0

[2]

InChl Key

XWOGTRRVKVPJISP-
UHFFFAOYSA-N

[2]

Storage Conditions

Store at room temperature
under inert gas (Nitrogen or

Argon).

[1]14]

Synthesis and Purification: Experimental Protocols

The synthesis of 2-lodo-3-nitrobenzoic acid typically proceeds from a commercially available
precursor, 2-amino-3-nitrobenzoic acid, via a Sandmeyer-type reaction. This classic
transformation in organic chemistry allows for the introduction of an iodo group onto the
aromatic ring.

Synthesis of 2-lodo-3-nitrobenzoic Acid via
Diazotization-lodination

This protocol is based on established methods for analogous transformations.
Materials:

e 2-Amino-3-nitrobenzoic acid
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Concentrated Hydrochloric Acid (HCI) or Sulfuric Acid (H2S0Oa)

Sodium Nitrite (NaNO2)

Potassium lodide (KI)

Deionized Water

e |ce
Procedure:
o Diazotization:

o Suspend 2-amino-3-nitrobenzoic acid in a mixture of concentrated acid and water in a
reaction flask.

o Cool the suspension to 0-5 °C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the suspension.
Maintain the temperature strictly between 0 and 5 °C to ensure the stability of the resulting
diazonium salt.

o Continue stirring for an additional 30-60 minutes at this temperature after the addition is
complete to ensure full conversion to the diazonium salt.

 lodination (Sandmeyer Reaction):
o In a separate flask, prepare a concentrated aqueous solution of potassium iodide.

o Slowly add the freshly prepared, cold diazonium salt solution to the potassium iodide
solution. Vigorous nitrogen gas evolution will be observed.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours to ensure the reaction goes to completion.

e Work-up and Purification:
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o Collect the precipitated solid product by vacuum filtration.
o Wash the crude product thoroughly with cold deionized water to remove inorganic salts.

o Further purification can be achieved by recrystallization from a suitable solvent system,
such as an ethanol/water mixture, to yield the final product as a light yellow crystalline
solid.

Synthesis Workflow

Diazotization
(NaNOz, HCl, 0-5°C)

Intermediate Diazonium Salt

Click to download full resolution via product page

Caption: Synthetic pathway for 2-lodo-3-nitrobenzoic acid.

Chemical Reactivity and Stability

The reactivity of 2-lodo-3-nitrobenzoic acid is dictated by its three functional groups. The
compound is stable when stored under recommended conditions at room temperature.[1]

o Carboxylic Acid Group: This group can undergo standard reactions such as esterification,
amidation, and conversion to an acyl halide. It is a deactivating, meta-directing group for
electrophilic aromatic substitution.[5][6][7]
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 lodo Group: The carbon-iodine bond is relatively weak, making the iodo group an excellent

leaving group in nucleophilic aromatic substitution and a key participant in various metal-

catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira).[1][5] This reactivity is

crucial for building more complex molecular frameworks.[1]

o Nitro Group: As a strong electron-withdrawing group, the nitro group deactivates the

aromatic ring towards electrophilic substitution.[6][7] It can be reduced to an amino group,

providing a synthetic handle for further functionalization.

The combined electron-withdrawing effects of the nitro and carboxylic acid groups make the

aromatic ring electron-deficient and less susceptible to further electrophilic attack.[6][7]

Reactivity Profile

2-lodo-3-nitrobenzoic Acid
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Caption: Key reaction types for 2-lodo-3-nitrobenzoic acid.
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Applications in Research and Development

2-lodo-3-nitrobenzoic acid is not typically used as an end-product but rather as a crucial
intermediate in the synthesis of a wide range of target molecules across various industries.[1]

o Pharmaceutical Development: It serves as a key building block in the synthesis of novel drug
candidates, particularly in the development of anti-inflammatory and analgesic drugs.[1] Its
structure is a precursor for creating more complex, biologically active molecules.[1]

e Biochemical Research: The compound is utilized in studies related to enzyme inhibition. By
incorporating it into larger molecules, researchers can probe enzyme active sites and
develop new inhibitors for therapeutic applications.[1]

e Agrochemicals and Dyes: Its versatile reactivity makes it a valuable intermediate in the
production of new agrochemicals and specialized dyes.[1]

» Material Science: Researchers are exploring its use in the creation of novel polymers and
coatings that require specific chemical properties for advanced applications.[1]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1296246?utm_src=pdf-body
https://www.chemimpex.com/products/31448
https://www.chemimpex.com/products/31448
https://www.chemimpex.com/products/31448
https://www.chemimpex.com/products/31448
https://www.chemimpex.com/products/31448
https://www.chemimpex.com/products/31448
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Application Areas
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Caption: Major applications of 2-lodo-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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